Cas no 1052670-04-8 (2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18)

2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18 structure
1052670-04-8 structure
Product Name:2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18
CAS No:1052670-04-8
MF:C9H12FN3O4
MW:244.210220336914
CID:2853252
PubChem ID:71587916
Update Time:2024-03-01

2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18 Chemical and Physical Properties

Names and Identifiers

    • Z5NYK64WXC
    • (18F)-FAC
    • Q27295034
    • 2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18
    • Inchi: 1S/C9H12FN3O4/c10-6-7(15)4(3-14)17-8(6)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6+,7-,8-/m1/s1/i10-1
    • InChI Key: NVZFZMCNALTPBY-OEXKADLXSA-N
    • SMILES: [18F][C@@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

  • Exact Mass: 244.083718g/mol
  • Monoisotopic Mass: 244.083718g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 108
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